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Compound of Interest

Compound Name: Phoslactomycin C

Cat. No.: B045148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, structure

elucidation, and biological activity of Phoslactomycin C, a potent antifungal agent. The

document details the experimental protocols and quantitative data derived from seminal

research, offering a valuable resource for those involved in natural product discovery and

development.

Discovery of Phoslactomycin C
Phoslactomycin C is a member of the phoslactomycin family of natural products, a series of

phosphate ester antifungal antibiotics. It was first isolated from the culture broth of a soil

actinomycete, strain SC-273. Through morphological, cultural, and physiological studies, this

strain was identified as Streptomyces nigrescens.[1][2] The discovery was the result of a

screening program for novel antifungal agents.

Experimental Protocols
The following sections detail the methodologies employed in the fermentation, isolation, and

purification of Phoslactomycin C.

Fermentation of Streptomyces nigrescens SC-273
The production of Phoslactomycin C was achieved through submerged fermentation of

Streptomyces nigrescens SC-273.
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Producing Organism:Streptomyces nigrescens SC-273

Seed Culture Medium:

Glucose: 1.0%

Soluble Starch: 1.0%

Yeast Extract: 0.5%

Meat Extract: 0.5%

Polypeptone: 0.5%

NaCl: 0.2%

(pH adjusted to 7.2 before sterilization)

Production Medium:

Soluble Starch: 4.0%

Glucose: 1.0%

Soybean Meal: 2.0%

Yeast Extract: 0.2%

CaCO₃: 0.2%

(pH adjusted to 7.2 before sterilization)

Fermentation Conditions:

A loopful of spores from a slant culture was inoculated into a 100-ml Erlenmeyer flask

containing 20 ml of the seed medium.

The seed culture was incubated at 28°C for 48 hours on a rotary shaker.
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For large-scale fermentation, 1 liter of the seed culture was transferred to a 200-liter

stainless steel fermentor containing 100 liters of the production medium.

The fermentation was carried out at 28°C for 96 hours with aeration (100 liters/minute) and

agitation (200 rpm).

Isolation and Purification of Phoslactomycin C
Phoslactomycin C was isolated from the culture broth through a multi-step purification

process.

Extraction: The culture broth (100 liters) was filtered, and the filtrate was adjusted to pH 4.0.

The active components were then extracted with n-butanol. The butanol layer was

concentrated in vacuo to yield a crude extract.

Adsorption Chromatography: The crude extract was subjected to column chromatography on

Diaion HP-20. The column was washed with water and eluted with methanol. The active

fractions were collected and concentrated.

Gel Filtration Chromatography: The methanol extract was further purified by gel filtration on a

Sephadex LH-20 column, eluting with methanol.

Preparative High-Performance Liquid Chromatography (HPLC): The final purification was

achieved by preparative reverse-phase HPLC on a C18 column with a mobile phase of

acetonitrile-water. This step successfully separated the different phoslactomycin analogues,

yielding pure Phoslactomycin C.

Structure Elucidation and Physicochemical
Properties
The structure of Phoslactomycin C was determined using a combination of spectroscopic

methods, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

[1] Phoslactomycins A to F are characterized by the presence of an α,β-unsaturated δ-lactone,

a phosphate ester, a conjugated diene, and a cyclohexane ring. The structural differences

between the analogues are due to substituents on the cyclohexane ring.[1]

Table 1: Physicochemical Properties of Phoslactomycin C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b045148?utm_src=pdf-body
https://www.benchchem.com/product/b045148?utm_src=pdf-body
https://www.benchchem.com/product/b045148?utm_src=pdf-body
https://www.benchchem.com/product/b045148?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/2753809/
https://pubmed.ncbi.nlm.nih.gov/2753809/
https://www.benchchem.com/product/b045148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₅H₃₈O₉PNa

Molecular Weight 536

Appearance White powder

Solubility
Soluble in methanol, ethanol, DMSO; Sparingly

soluble in water

UV λmax (MeOH) 237 nm

Optical Rotation +85° (c 1.0, MeOH)

Biological Activity and Mechanism of Action
Phoslactomycin C exhibits significant antifungal activity, particularly against phytopathogenic

fungi.[2] The phoslactomycin family of compounds are known to be potent and selective

inhibitors of protein serine/threonine phosphatase 2A (PP2A).[3] Inhibition of PP2A disrupts

cellular signaling pathways that are crucial for cell growth and division.

Table 2: Antifungal Activity of Phoslactomycin C (MIC, µg/ml)

Fungal Species MIC (µg/ml)

Pyricularia oryzae 12.5

Botrytis cinerea 3.1

Alternaria kikuchiana 1.6

Aspergillus niger >100

Candida albicans >100

Visualizations
Experimental Workflow for Discovery and Isolation
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Caption: Workflow for the discovery and isolation of Phoslactomycin C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b045148?utm_src=pdf-body-img
https://www.benchchem.com/product/b045148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phoslactomycin C Inhibition of PP2A Signaling Pathway

PP2A Signaling Pathway

Phosphorylated Substrates

Dephosphorylated Substrates

Cellular Effects

Phoslactomycin C

Protein Phosphatase 2A (PP2A)

inhibits

p-ERK

dephosphorylates

p-Akt

dephosphorylates

p-Vimentin

dephosphorylates

ERK Akt Vimentin

Cell Cycle Arrest Apoptosis

prevents

Cytoskeleton Disruption

regulates

Click to download full resolution via product page

Caption: Inhibition of the PP2A signaling pathway by Phoslactomycin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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